Cas no 1822491-56-4 ((S)-Fmoc-3-amino-2-(phenylsulfonylamino)-propionicacid)
(S)-Fmoc-3-amino-2-(phenylsulfonylamino)-propionicacid Chemical and Physical Properties
Names and Identifiers
-
- 1822491-56-4
- SCHEMBL5203417
- (S)-FMOC-3-AMINO-2-(PHENYLSULFONYLAMINO)-PROPIONICACID
- 2-benzenesulfonamido-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid
- EN300-717961
- (S)-Fmoc-3-amino-2-(phenylsulfonylamino)-propionicacid
-
- Inchi: 1S/C24H22N2O6S/c27-23(28)22(26-33(30,31)16-8-2-1-3-9-16)14-25-24(29)32-15-21-19-12-6-4-10-17(19)18-11-5-7-13-20(18)21/h1-13,21-22,26H,14-15H2,(H,25,29)(H,27,28)
- InChI Key: RJLJTSZSIHKGJS-UHFFFAOYSA-N
- SMILES: S(C1C=CC=CC=1)(NC(C(=O)O)CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)(=O)=O
Computed Properties
- Exact Mass: 466.11985760g/mol
- Monoisotopic Mass: 466.11985760g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 33
- Rotatable Bond Count: 9
- Complexity: 769
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 130Ų
(S)-Fmoc-3-amino-2-(phenylsulfonylamino)-propionicacid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-717961-0.05g |
2-benzenesulfonamido-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid |
1822491-56-4 | 0.05g |
$2829.0 | 2023-05-29 | ||
| Enamine | EN300-717961-0.1g |
2-benzenesulfonamido-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid |
1822491-56-4 | 0.1g |
$2963.0 | 2023-05-29 | ||
| Enamine | EN300-717961-0.25g |
2-benzenesulfonamido-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid |
1822491-56-4 | 0.25g |
$3099.0 | 2023-05-29 | ||
| Enamine | EN300-717961-0.5g |
2-benzenesulfonamido-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid |
1822491-56-4 | 0.5g |
$3233.0 | 2023-05-29 | ||
| Enamine | EN300-717961-1.0g |
2-benzenesulfonamido-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid |
1822491-56-4 | 1g |
$3368.0 | 2023-05-29 | ||
| Enamine | EN300-717961-2.5g |
2-benzenesulfonamido-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid |
1822491-56-4 | 2.5g |
$6602.0 | 2023-05-29 | ||
| Enamine | EN300-717961-5.0g |
2-benzenesulfonamido-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid |
1822491-56-4 | 5g |
$9769.0 | 2023-05-29 | ||
| Enamine | EN300-717961-10.0g |
2-benzenesulfonamido-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid |
1822491-56-4 | 10g |
$14487.0 | 2023-05-29 |
(S)-Fmoc-3-amino-2-(phenylsulfonylamino)-propionicacid Related Literature
-
Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
-
Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
-
Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
-
4. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
Additional information on (S)-Fmoc-3-amino-2-(phenylsulfonylamino)-propionicacid
Comprehensive Guide to (S)-Fmoc-3-amino-2-(phenylsulfonylamino)-propionic acid (CAS No. 1822491-56-4)
(S)-Fmoc-3-amino-2-(phenylsulfonylamino)-propionic acid (CAS No. 1822491-56-4) is a specialized Fmoc-protected amino acid derivative widely used in peptide synthesis and pharmaceutical research. This compound belongs to the class of sulfonamide-containing amino acids, which have gained significant attention due to their unique structural properties and applications in drug discovery and bioconjugation.
The molecular structure of (S)-Fmoc-3-amino-2-(phenylsulfonylamino)-propionic acid features an Fmoc (9-fluorenylmethoxycarbonyl) protecting group, a phenylsulfonyl moiety, and a propionic acid backbone. This combination makes it particularly valuable for solid-phase peptide synthesis (SPPS), where the Fmoc group provides excellent protection for the amino functionality during coupling reactions.
Recent advancements in peptide-based therapeutics have increased the demand for specialized amino acid building blocks like (S)-Fmoc-3-amino-2-(phenylsulfonylamino)-propionic acid. Researchers are particularly interested in its potential for creating constrained peptides and peptidomimetics, which are crucial for developing new biopharmaceuticals with improved stability and bioavailability.
The sulfonamide group in (S)-Fmoc-3-amino-2-(phenylsulfonylamino)-propionic acid offers unique advantages in molecular design. Sulfonamides are known for their ability to participate in hydrogen bonding and molecular recognition, making them valuable for creating protein-protein interaction inhibitors and enzyme modulators. This has led to growing interest in the compound for medicinal chemistry applications.
In the context of COVID-19 research, compounds like (S)-Fmoc-3-amino-2-(phenylsulfonylamino)-propionic acid have gained attention for their potential in developing peptide-based antiviral agents. While not directly related to SARS-CoV-2, the principles of peptide drug design using such building blocks are being applied to various infectious disease research programs.
The synthesis and application of (S)-Fmoc-3-amino-2-(phenylsulfonylamino)-propionic acid require specialized knowledge in organic chemistry and peptide synthesis techniques. Proper handling of the Fmoc group is essential, as it is typically removed using piperidine in DMF (N,N-dimethylformamide) during peptide chain elongation.
From a market perspective, the demand for custom amino acid derivatives like (S)-Fmoc-3-amino-2-(phenylsulfonylamino)-propionic acid has been steadily increasing. Pharmaceutical companies and contract research organizations (CROs) are actively seeking high-quality building blocks for their drug discovery programs, particularly in the areas of oncology, metabolic diseases, and central nervous system disorders.
Quality control of (S)-Fmoc-3-amino-2-(phenylsulfonylamino)-propionic acid typically involves HPLC analysis and mass spectrometry to ensure purity and correct molecular weight. The compound should be stored under inert atmosphere at low temperatures to maintain stability, as the Fmoc group can be sensitive to acidic conditions and nucleophiles.
Recent publications have highlighted innovative applications of (S)-Fmoc-3-amino-2-(phenylsulfonylamino)-propionic acid in material science, particularly in the development of bioinspired materials and molecular self-assembly systems. The compound's ability to form non-covalent interactions makes it valuable for creating functional nanomaterials with potential applications in drug delivery and tissue engineering.
For researchers working with (S)-Fmoc-3-amino-2-(phenylsulfonylamino)-propionic acid, it's important to consider its stereochemical purity. The (S)-configuration at the α-carbon is crucial for maintaining the desired biological activity in final peptide products. Advanced chiral analysis methods such as chiral HPLC or circular dichroism may be employed to verify this characteristic.
The future outlook for (S)-Fmoc-3-amino-2-(phenylsulfonylamino)-propionic acid appears promising, with growing interest in peptide therapeutics and targeted drug delivery systems. As the pharmaceutical industry continues to explore beyond-rule-of-five (bRo5) chemical space, compounds like this will play an increasingly important role in innovative drug development.
1822491-56-4 ((S)-Fmoc-3-amino-2-(phenylsulfonylamino)-propionicacid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)